7,8-Dihydrohomopteroic acid

• CAS No.: 15582-23-7
• Molecular Formula: C15H16N6O3
• Molecular Weight: 328.33 g/mol
• IUPAC Name: 4-[2-(2-amino-4-oxo-7,8-dihydro-3H-pteridin-6-yl)ethylamino]benzoic acid
• InChI: InChI=1S/C15H16N6O3/c16-15-20-12-11(13(22)21-15)19-10(7-18-12)5-6-17-9-3-1-8(2-4-9)14(23)24/h1-4,17H,5-7H2,(H,23,24)(H4,16,18,20,21,22)
• InChI Key: KCMJLKPNBXLNNJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NC2=C(N1)N=C(NC2=O)N)CCNC3=CC=C(C=C3)C(=O)O

Description

7,8-Dihydrohomopteroic acid is a chemical compound of significant interest in antimicrobial research. As a putative intermediate in the folate biosynthesis pathway, its synthesis is essential for the growth and survival of numerous prokaryotic and lower eukaryotic organisms . The enzyme responsible for its production, dihydropteroate synthase (DHPS), is a validated drug target for the sulfonamide class of antibiotics, which are structural analogs of one of the native substrates, p-aminobenzoic acid (pABA) . Researchers utilize this compound to study the catalytic mechanism of DHPS, which proceeds via an SN1 reaction where a cationic pterin intermediate is formed prior to condensation . Investigations into 7,8-dihydrohomopteroic acid are crucial for understanding and combating sulfonamide resistance, which often arises from mutations in the DHPS enzyme that selectively disfavor drug binding while preserving substrate turnover . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses. Please note: The specific applications, research value, and mechanism of action for 7,8-Dihydrohomopteroic acid require verification from specialized chemical databases or scientific literature, as this information was not available in the search results.

Contextualization Within Pteridine Chemistry and Folate Metabolism Research

Pteridines are a class of heterocyclic compounds that form the core of many biologically significant molecules, most notably the B vitamin folate and its derivatives. The folate metabolic pathway is a conserved and essential process in most organisms, responsible for the synthesis of vital precursors for DNA, RNA, and certain amino acids. A key intermediate in the de novo synthesis of folate in many microorganisms and plants is 7,8-dihydropteroic acid. hmdb.ca This molecule is formed by the enzymatic condensation of para-aminobenzoic acid (pABA) with 6-hydroxymethyl-7,8-dihydropterin (B3263101) pyrophosphate (DHPPP), a reaction catalyzed by dihydropteroate (B1496061) synthase (DHPS). hmdb.ca

7,8-Dihydrohomopteroic acid is a close structural analog of 7,8-dihydropteroic acid, differing by the presence of an additional methylene (B1212753) group in its side chain. This seemingly minor alteration can have profound effects on the molecule's chemical properties and its interaction with biological systems. The study of such analogs is crucial for understanding the specificity and mechanics of the enzymes involved in the folate pathway.

The folate biosynthetic pathway is a well-established target for antimicrobial agents because it is essential for many pathogens but is not present in humans, who obtain folates from their diet. nih.gov The most well-known inhibitors of this pathway are the sulfonamides, which act as competitive inhibitors of DHPS by mimicking the natural substrate, pABA. nih.gov The extensive research into sulfonamides and their mechanism of action has laid the groundwork for investigating other pteroate analogs, including 7,8-Dihydrohomopteroic acid, as potential modulators of this critical metabolic route.

Significance of Investigating Pteroate Analogs in Biochemical Pathways

The investigation of pteroate analogs like 7,8-Dihydrohomopteroic acid holds considerable significance for several areas of biochemical and medicinal research. These analogs serve as powerful tools to probe the active sites of enzymes, elucidate reaction mechanisms, and understand the structural determinants of substrate binding and catalysis.

By comparing the interaction of an enzyme with its natural substrate (e.g., 7,8-dihydropteroic acid) and a synthetic analog (e.g., 7,8-Dihydrohomopteroic acid), researchers can deduce the importance of specific functional groups and the spatial constraints of the enzyme's active site. The additional methylene (B1212753) group in 7,8-Dihydrohomopteroic acid, for instance, can alter its flexibility, size, and electronic distribution, thereby influencing its affinity for the DHPS enzyme.

Furthermore, the study of pteroate analogs is intrinsically linked to the development of new antimicrobial agents. The rise of microbial resistance to existing sulfonamide drugs necessitates the exploration of novel inhibitory scaffolds. hmdb.ca Analogs of 7,8-dihydropteroic acid could potentially act as alternative substrates that lead to the formation of non-functional folate mimics, or they could be more potent inhibitors of DHPS, overcoming existing resistance mechanisms. Research into mutationally altered DHPS has shown that changes in the enzyme can drastically affect its affinity for both the natural substrate and sulfonamides, highlighting the delicate balance of these interactions. nih.gov

The data below illustrates the key components of the folate biosynthesis pathway and the points of potential interaction for pteroate analogs.

Component	Role in Folate Biosynthesis
6-hydroxymethyl-7,8-dihydropterin (B3263101) pyrophosphate (DHPPP)	The pterin (B48896) precursor that is condensed with pABA.
para-Aminobenzoic acid (pABA)	The substrate that is incorporated to form dihydropteroate (B1496061).
Dihydropteroate Synthase (DHPS)	The enzyme that catalyzes the formation of 7,8-dihydropteroic acid.
7,8-Dihydropteroic Acid	The direct precursor to dihydrofolic acid.
Dihydrofolate Reductase (DHFR)	The enzyme that reduces dihydrofolic acid to the active tetrahydrofolic acid.

Overview of Current Academic Research Trajectories for 7,8 Dihydrohomopteroic Acid

De Novo Folate Biosynthesis Pathway as a Relevant Framework

Precursors and Early Enzymatic Steps in Pterin Synthesis

The journey to folate begins with guanosine (B1672433) triphosphate (GTP), a fundamental building block in cellular metabolism. researchgate.netnih.gov The initial and committing step in the pterin branch of the folate synthesis pathway is catalyzed by the enzyme GTP cyclohydrolase I (GCHI). nih.govnih.gov This enzyme facilitates a complex reaction involving the opening of the imidazole (B134444) ring of GTP, the release of formate, and subsequent cyclization to form 7,8-dihydroneopterin (B1664191) triphosphate. researchgate.netnih.gov

Following its synthesis, 7,8-dihydroneopterin triphosphate undergoes dephosphorylation to yield 7,8-dihydroneopterin. nih.gov The subsequent crucial step is catalyzed by dihydroneopterin aldolase (B8822740) (DHNA), which cleaves the side chain of 7,8-dihydroneopterin to produce 6-hydroxymethyl-7,8-dihydropterin (B3263101) (HP) and glycolaldehyde. nih.govwikipedia.org In some organisms, DHNA also exhibits epimerase activity, converting 7,8-dihydroneopterin to 7,8-dihydromonapterin. researchgate.net

The Role of 6-Hydroxymethyl-7,8-Dihydropterin Pyrophosphokinase (HPPK)

The 6-hydroxymethyl-7,8-dihydropterin (HP) generated by DHNA serves as the substrate for the next key enzyme in the pathway, 6-hydroxymethyl-7,8-dihydropterin pyrophosphokinase (HPPK). nih.govmonash.edu HPPK catalyzes the transfer of a pyrophosphate group from ATP to HP, resulting in the formation of 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPPP). nih.govresearchgate.net This reaction is essential as it activates the pterin moiety for the subsequent condensation reaction. researchgate.net The binding of substrates to HPPK follows a specific order, with ATP binding first, which induces a conformational change in the enzyme that facilitates the binding of HP. nih.gov In some organisms, including the malaria parasite Plasmodium falciparum and the biowarfare agent Francisella tularensis, HPPK is fused with the subsequent enzyme, dihydropteroate synthase (DHPS), into a single bifunctional protein. nih.govnih.govplos.org

Biosynthesis of 7,8-Dihydropteroate via Dihydropteroate Synthase (DHPS)

The formation of 7,8-dihydropteroate represents a convergence point in the folate pathway, bringing together the pterin and pABA branches. nih.gov This critical step is catalyzed by the enzyme dihydropteroate synthase (DHPS). wikipedia.orgebi.ac.uk

Condensation of 7,8-Dihydropterin Pyrophosphate and Para-Aminobenzoic Acid (pABA)

Dihydropteroate synthase (DHPS) facilitates the condensation of 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPPP) and para-aminobenzoic acid (pABA). wikipedia.orgebi.ac.ukkenyon.edu The reaction proceeds via a substitution mechanism where the pyrophosphate group of DHPPP is displaced by the amino group of pABA, forming 7,8-dihydropteroate and releasing pyrophosphate. ebi.ac.uknih.gov The proposed mechanism is an SN1-type reaction, involving the formation of a carbocation intermediate after the departure of the pyrophosphate group. nih.gov DHPS possesses two distinct binding pockets: one for the pterin substrate (DHPPP) and another for pABA. kenyon.edunih.gov

Structural Relationship and Metabolic Linkages of 7,8-Dihydrohomopteroic Acid to Natural Folate Intermediates

7,8-Dihydrohomopteroic acid is a structural analogue of 7,8-dihydropteroic acid. The key difference lies in the presence of an additional methylene (B1212753) group in the side chain attached to the pteridine (B1203161) ring. This seemingly minor structural modification can have significant implications for its interaction with the enzymes of the folate pathway. While not a natural intermediate in the canonical folate biosynthesis pathway, its structural similarity allows it to be recognized, often as an inhibitor, by enzymes like DHPS.

The metabolic linkage of 7,8-dihydrohomopteroic acid to the folate pathway is primarily through its interaction with DHPS. It can act as a competitive inhibitor with respect to pABA, binding to the active site of DHPS and preventing the synthesis of the natural product, 7,8-dihydropteroate. This inhibitory action forms the basis for the antimicrobial activity of certain compounds that are metabolic precursors to 7,8-dihydrohomopteroic acid.

Exploration of Related Pteridine and Deazapurine Derivatives in Metabolic Contexts

The pteridine ring system is a versatile scaffold found in a variety of biologically important molecules beyond folates, including biopterin (B10759762) and molybdopterin. researchgate.netresearchgate.net These derivatives serve as cofactors for a range of enzymes involved in critical metabolic processes. researchgate.netnih.gov For instance, tetrahydrobiopterin (B1682763) (BH4) is an essential cofactor for aromatic amino acid hydroxylases involved in the synthesis of neurotransmitters. researchgate.net

Deazapurine derivatives, which are structurally related to pteridines, are also of significant interest in metabolic studies. These compounds, where a nitrogen atom in the purine (B94841) or pteridine ring is replaced by a carbon atom, can act as potent inhibitors of various enzymes. Their altered electronic properties and steric profile can lead to tight binding to enzyme active sites, disrupting normal metabolic pathways. The exploration of both pteridine and deazapurine derivatives continues to be a fruitful area for the development of new therapeutic agents targeting metabolic pathways. numberanalytics.com

Dihydropteroate Synthase (DHPS) as a Key Enzymatic Target

Dihydropteroate synthase (EC 2.5.1.15) is a critical enzyme in the de novo folate biosynthetic pathway in a wide range of microorganisms, including bacteria, protozoa, and fungi, as well as in plants. wikipedia.org This pathway is absent in mammals, who obtain folates from their diet, making DHPS an attractive target for the development of antimicrobial agents. wikipedia.org The enzyme catalyzes the condensation of 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP) with para-aminobenzoic acid (pABA) to form 7,8-dihydropteroate. nih.gov This reaction is a crucial step in the synthesis of dihydrofolate and, subsequently, tetrahydrofolate, a vital precursor for the synthesis of nucleic acids, and certain amino acids. nih.gov

The significance of DHPS as a drug target is underscored by the action of sulfonamide antibiotics, which act as competitive inhibitors of pABA. wikipedia.org By mimicking the natural substrate, sulfonamides bind to the active site of DHPS, thereby blocking the synthesis of 7,8-dihydropteroate and arresting microbial growth. nih.gov

The kinetic mechanism of DHPS has been a subject of considerable study. Equilibrium binding assays have shown that the binding of the substrate pABA to DHPS is dependent on the presence of pyrophosphate, which can act as an analog of the other substrate, DHPP. nih.govnih.gov This suggests an ordered binding mechanism where DHPP binds first. nih.gov The product of the reaction, 7,8-dihydropteroate, is also capable of binding to the enzyme. nih.govnih.gov

The kinetic parameters of DHPS can vary between different organisms. However, the general principles of its function are conserved. The enzyme facilitates a nucleophilic substitution reaction, and its activity can be measured using various in vitro assays that monitor the consumption of substrates or the formation of products.

The catalytic mechanism of DHPS is understood to proceed via an SN1-like reaction. nih.gov This involves the formation of a cationic pterin intermediate after the departure of the pyrophosphate group from DHPP. This intermediate is then attacked by the amino group of pABA to form 7,8-dihydropteroate. nih.gov The active site of DHPS contains conserved residues that are crucial for binding both the pterin substrate and pABA and for stabilizing the reaction intermediates. nih.gov

DHPS exhibits a high degree of specificity for its substrates, DHPP and pABA. The pterin binding pocket is highly conserved and provides a structural basis for the specific recognition of the dihydropterin moiety. nih.gov Similarly, the pABA binding site has specific structural features that accommodate the aminobenzoic acid structure. This specificity is fundamental to the enzyme's function and is exploited in the design of competitive inhibitors.

Investigation of 7,8-Dihydrohomopteroic Acid as an Enzyme Inhibitor or Analog

While much of the research on DHPS inhibition has focused on sulfonamides, there is evidence to suggest that analogs of the natural product, 7,8-dihydropteroate, can also act as inhibitors. 7,8-Dihydrohomopteroic acid, which differs from the natural product by the presence of an additional methylene group in the p-aminobenzoic acid moiety, has been investigated in this context.

Early research on the folate pathway in the malaria parasite Plasmodium berghei identified dihydrohomopteroate as a potent inhibitor of DHPS. The study indicated that dihydrohomopteroate acts as a competitive inhibitor with respect to the substrate 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP). This competitive mode of action suggests that 7,8-dihydrohomopteroic acid binds to the same active site as the pterin substrate, thereby preventing the normal catalytic reaction from occurring.

The inhibitory potency of dihydrohomopteroate against P. berghei DHPS was found to be significant, with an apparent inhibition constant (Ki) of 7 nmol/litre. This low Ki value indicates a high affinity of the compound for the enzyme, making it a strong inhibitor. The potency of this inhibition highlights the potential for substrate analogs to effectively block the function of DHPS.

Inhibitory Action of 7,8-Dihydrohomopteroic Acid on Dihydropteroate Synthase

Compound	Enzyme Source	Mode of Inhibition	Inhibition Constant (Ki)	Reference
Dihydrohomopteroate	Plasmodium berghei	Competitive with DHPP	7 nmol/litre	WHO Report on Folate Metabolism in Malaria

In Vitro Enzymatic Assays and Reconstitution of Related Reaction Pathways

The study of DHPS activity and its inhibition by compounds such as 7,8-dihydrohomopteroic acid relies on robust in vitro enzymatic assays. A common method is a coupled spectrophotometric assay. nih.gov In this assay, the product of the DHPS reaction, 7,8-dihydropteroate (or its analog), is reduced by an excess of dihydrofolate reductase (DHFR) using NADPH as a cofactor. The rate of the reaction is determined by monitoring the decrease in absorbance at 340 nm as NADPH is oxidized to NADP+. nih.gov This method provides a continuous and sensitive way to measure DHPS activity and is suitable for high-throughput screening of potential inhibitors. nih.gov

Another established method is a radiometric assay where one of the substrates, typically pABA, is radiolabeled (e.g., with 14C). nih.gov The reaction mixture is incubated, and the radiolabeled product is then separated from the unreacted substrate using techniques like thin-layer chromatography. nih.gov The amount of product formed is quantified by measuring its radioactivity. nih.gov

Role of Bifunctional Enzymes in Related Metabolic Pathways

In various organisms, including pathogenic bacteria and protozoa, the synthesis of folate precursors such as 7,8-dihydropteroate, a close analog of 7,8-dihydrohomopteroic acid, is often catalyzed by bifunctional enzymes. nih.govnih.gov These enzymes are single polypeptide chains that possess two distinct catalytic domains, enabling them to carry out sequential reactions in a metabolic pathway. nih.gov This arrangement offers several metabolic advantages, including the channeling of intermediates, increased catalytic efficiency, and coordinated regulation of enzymatic activities. The folate biosynthetic pathway, in particular, features several examples of such bifunctional enzymes. researchgate.net

A prominent example of a bifunctional enzyme in the folate pathway is the fused 6-hydroxymethyl-7,8-dihydropterin pyrophosphokinase (HPPK) and dihydropteroate synthase (DHPS). nih.govnih.gov This enzyme is found in a number of lower eukaryotes, including the malaria parasites Plasmodium falciparum and Plasmodium vivax, as well as in bacteria like Francisella tularensis. nih.govnih.govresearchgate.net The HPPK domain catalyzes the transfer of a pyrophosphate group from ATP to 6-hydroxymethyl-7,8-dihydropterin (HMDP), forming 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (HMD-PP). nih.govresearchgate.net Subsequently, the DHPS domain catalyzes the condensation of HMD-PP with para-aminobenzoic acid (pABA) to produce 7,8-dihydropteroate and pyrophosphate. nih.govebi.ac.uk

Kinetic studies of the bifunctional HPPK-DHPS from Plasmodium falciparum have provided insights into its catalytic mechanism. The turnover numbers for the DHFS activity of a related bifunctional enzyme in P. falciparum, dihydrofolate synthase-folylpolyglutamate synthase (DHFS-FPGS), were found to be similar to those reported for the HPPK-DHPS bifunctional enzyme, in the range of 0.02–0.03 s⁻¹. nih.gov

Another example of a bifunctional enzyme in the folate pathway is found in Streptococcus pneumoniae. This organism possesses a protein with both dihydroneopterin aldolase and 6-hydroxymethyl-7,8-dihydropterin pyrophosphokinase (HPPK) activities. nih.gov The dihydroneopterin aldolase domain catalyzes the conversion of 7,8-dihydroneopterin to 6-hydroxymethyl-7,8-dihydropterin, which is then used by the HPPK domain. nih.gov Interestingly, the aldolase activity is dependent on the multimeric state of the protein, while the kinase activity can be performed by the monomeric form. nih.gov

In some eukaryotes, such as the malaria parasite Plasmodium falciparum, dihydrofolate synthase (DHFS) and folylpolyglutamate synthase (FPGS) exist as a single bifunctional protein. nih.gov This enzyme first catalyzes the addition of glutamate (B1630785) to dihydropteroate to form dihydrofolate, and then mediates the addition of further glutamate residues to form polyglutamylated folates. ontosight.ai

The existence of these bifunctional enzymes in pathogens, but not in their mammalian hosts, makes them attractive targets for the development of selective antimicrobial agents. ebi.ac.uk For instance, sulfa drugs like sulfadoxine (B1681781) act as competitive inhibitors of the DHPS domain by mimicking the substrate pABA. nih.govnih.gov

Interactive Data Table: Bifunctional Enzymes in Folate Biosynthesis

Organism	Bifunctional Enzyme	Catalyzed Reactions	Reference
Plasmodium vivax	HPPK-DHPS	1. 6-hydroxymethyl-7,8-dihydropterin + ATP → 6-hydroxymethyl-7,8-dihydropterin-PP + AMP 2. 6-hydroxymethyl-7,8-dihydropterin-PP + pABA → 7,8-dihydropteroate + PPi	nih.govnih.gov
Plasmodium falciparum	HPPK-DHPS	Sequential synthesis of 7,8-dihydropteroate.	nih.gov
Plasmodium falciparum	DHFS-FPGS	1. Dihydropteroate + Glutamate + ATP → Dihydrofolate + ADP + Pi 2. Folates + nGlutamate + nATP → Polyglutamylated folates + nADP + nPi	nih.govontosight.ai
Streptococcus pneumoniae	Dihydroneopterin aldolase - HPPK	1. 7,8-Dihydroneopterin → 6-hydroxymethyl-7,8-dihydropterin + Glycolaldehyde 2. 6-hydroxymethyl-7,8-dihydropterin + ATP → 6-hydroxymethyl-7,8-dihydropterin-PP + AMP	nih.gov
Francisella tularensis	HPPK-DHPS	Sequential synthesis of 7,8-dihydropteroate.	researchgate.netplos.org

Molecular Interactions and Structural Insights of 7,8 Dihydrohomopteroic Acid

Ligand-Protein Binding Characteristics

The interaction between DHPS and its substrates is a highly ordered and specific process. Kinetic and structural studies have revealed that substrate binding is not random. The reaction follows a compulsory, ordered SN1 mechanism where DHPPP must bind to the enzyme first. ebi.ac.ukrcsb.org This initial binding event is crucial as it induces a conformational change in the enzyme, particularly in flexible loop regions, which then creates a competent binding site for the second substrate, pABA. rcsb.org

The DHPS enzyme possesses two distinct but interconnected binding pockets to accommodate its substrates:

The Pterin (B48896) Pocket: This is a deep, highly conserved, and structured pocket located within the core β-barrel of the enzyme. researchgate.net It is responsible for recognizing and binding the DHPPP substrate. The high degree of conservation in this pocket across various bacterial species makes it a significant area of interest for inhibitor design. researchgate.net

The pABA Pocket: In contrast to the well-defined pterin pocket, the binding site for pABA is located at the edge of the TIM barrel structure and is largely formed by flexible loop regions. researchgate.net This site is not pre-formed and only becomes fully ordered after the binding of DHPPP. rcsb.org

The enzyme catalyzes the pyrophosphate (PPi) cleavage from DHPPP, which generates a reactive cationic pterin intermediate. This intermediate is stabilized within the active site before the subsequent binding and condensation with pABA to form 7,8-dihydropteroate. ebi.ac.uk

Structural Elucidation of Enzyme-7,8-Dihydrohomopteroic Acid Complexes

The three-dimensional architecture of DHPS and its complexes with various ligands has been extensively investigated, providing a detailed map of the active site and the molecular basis for its catalytic activity.

X-ray crystallography has been the primary tool for visualizing the atomic details of DHPS. Numerous crystal structures of DHPS from various pathogenic bacteria, including Streptococcus pneumoniae, Bacillus anthracis, and Staphylococcus aureus, have been solved, both as the apoenzyme and in complex with substrates, products, and inhibitors. rcsb.orgnih.govnih.gov

These studies have consistently shown that DHPS is a homodimer with each monomer adopting a classic (α/β)8 TIM-barrel fold. researchgate.netnih.gov The active site is situated at the C-terminal end of the β-barrel. researchgate.net

Crystal structures of DHPS in complex with substrate analogs, such as 6-hydroxymethylpterin (B1496140) monophosphate, have been instrumental in identifying the key amino acid residues involved in ligand recognition and catalysis. nih.gov These interactions primarily involve a network of hydrogen bonds and electrostatic interactions.

Table 1: Key Residues in the Bacillus anthracis DHPS Pterin Binding Pocket

Residue	Interaction Type
Asp101	Hydrogen Bond Donor/Acceptor
Asn120	Hydrogen Bond Donor/Acceptor
Asp184	Hydrogen Bond Donor/Acceptor
Lys220	Hydrogen Bond Donor/Acceptor, Salt Bridge
Arg254	Hydrogen Bond with Pyrophosphate
His256	Hydrogen Bond with Pyrophosphate

This table summarizes key interacting residues identified through crystallographic studies of B. anthracis DHPS. nih.gov

The structures also reveal the critical role of two flexible loops (Loop 1 and Loop 2) that are often disordered in the apoenzyme but become structured upon substrate binding, forming a cap over the active site. This "lid" shields the reactive intermediates from the solvent and properly orients the substrates for catalysis. nih.gov

As of mid-2025, there is a notable absence of published high-resolution structures of 7,8-dihydropteroate synthase complexes determined by cryo-electron microscopy (cryo-EM). The majority of structural data for DHPS has been obtained through X-ray crystallography, which is well-suited for this relatively small and stable dimeric enzyme.

Cryo-EM has emerged as a powerful technique for determining the structure of large, flexible, or heterogeneous biomolecular assemblies that are difficult to crystallize. While specific studies on DHPS are lacking, the methodology holds potential for future investigations, particularly for capturing the enzyme in different functional states or as part of larger multi-enzyme complexes involved in the folate biosynthesis pathway. Such studies could provide unique insights into the dynamic nature of DHPS that may be complementary to the static snapshots provided by crystallography.

Spectroscopic Analysis of Molecular Interactions

Various spectroscopic techniques have been employed to probe the binding events and conformational changes in DHPS that are not always captured by static crystal structures.

Fluorescence Spectroscopy: Pre-steady-state kinetic fluorescence measurements have been used to study the binding of DHPPP to DHPS from Streptococcus pneumoniae. These studies have determined the on-rate for DHPPP binding to be relatively low (2.6 x 10^5 M⁻¹s⁻¹), supporting the model that substrate binding induces a significant and rate-influencing conformational change in the enzyme. rcsb.org

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR has been a key technique in identifying novel binding sites on DHPS. For instance, fragment-based screening using NMR successfully identified small molecules that bind to a previously unknown allosteric site at the dimer interface of Bacillus anthracis DHPS. nih.govacs.org This demonstrates the power of NMR in detecting weak or transient interactions that might be missed by other methods.

Mass Spectrometry: Native mass spectrometry and hydrogen/deuterium exchange mass spectrometry (HDX-MS) are powerful tools for studying protein-ligand interactions and conformational dynamics. nih.gov While specific extensive studies on 7,8-dihydrohomopteroic acid complexes are not widely reported, these methods offer the capability to determine binding stoichiometry and map ligand-induced conformational changes across the entire protein in solution. nih.gov

Genetic Regulation and Control of Relevant Biosynthetic Pathways

Identification of Genes Encoding Enzymes in Folate Biosynthesis

The de novo biosynthesis of folates in microorganisms and plants involves a series of enzymatic steps, each catalyzed by a specific enzyme encoded by a corresponding gene. The pathway can be broadly divided into the synthesis of the pteridine (B1203161) moiety, 6-hydroxymethyl-7,8-dihydropterin (B3263101) pyrophosphate (DHPPP), and the subsequent condensation of DHPPP with para-aminobenzoic acid (p-ABA) to form dihydropteroate (B1496061), a direct precursor to 7,8-dihydrohomopteroic acid. nih.govnih.gov

Key enzymes and their corresponding genes in the folate biosynthesis pathway have been identified across various organisms. nih.govnih.gov In many bacteria, these genes are organized in operons, allowing for coordinated expression. For instance, in Bacillus subtilis, a major folic operon encodes for six genes required for folate synthesis. nih.gov

The primary genes involved in the formation of DHPPP and the subsequent synthesis of folate are detailed in the table below.

Gene	Enzyme	Function
folE	GTP cyclohydrolase I	Catalyzes the conversion of guanosine (B1672433) triphosphate (GTP) to 7,8-dihydroneopterin (B1664191) triphosphate. nih.gov
folQ	dITP/XTP pyrophosphatase	Hydrolyzes dihydroneopterin triphosphate to dihydroneopterin monophosphate. nih.gov
folB	Dihydroneopterin aldolase (B8822740)	Converts dihydroneopterin to 6-hydroxymethyl-7,8-dihydropterin. nih.gov
folK	6-hydroxymethyl-7,8-dihydropterin pyrophosphokinase (HPPK)	Catalyzes the pyrophosphorylation of 6-hydroxymethyl-7,8-dihydropterin to form DHPPP. nih.govnih.gov
folP	Dihydropteroate synthase (DHPS)	Condenses DHPPP with p-ABA to form 7,8-dihydropteroate. nih.govnih.gov
folC	Dihydrofolate synthase	Catalyzes the addition of glutamate (B1630785) to 7,8-dihydropteroate to form dihydrofolate.
folA	Dihydrofolate reductase (DHFR)	Reduces dihydrofolate to tetrahydrofolate. nih.gov

folK and folP are considered signature genes for folate biosynthesis, as their protein products are found in all known folate-producing bacteria. nih.govnih.gov The presence of these genes is a strong indicator of an organism's capability for de novo folate synthesis.

Transcriptional and Translational Regulation of DHPS and HPPK Expression

The expression of dihydropteroate synthase (DHPS), encoded by the folP gene, and 6-hydroxymethyl-7,8-dihydropterin pyrophosphokinase (HPPK), encoded by the folK gene, is tightly regulated to control the flux through the folate biosynthesis pathway.

In some bacteria, the presence of folate in the growth medium can lead to feedback inhibition, where the final product inhibits or inactivates enzymes in the biosynthetic pathway. nih.gov This suggests regulatory mechanisms at the protein level, and potentially at the level of gene expression.

Studies on sulfonamide resistance in bacteria have provided insights into the regulation of DHPS. Point mutations in the folP gene are a common mechanism of resistance in Streptococcus mutans and Streptococcus pneumoniae. nih.govnih.gov These mutations can alter the enzyme's affinity for the drug without significantly impacting its affinity for its natural substrates. nih.gov In some cases, resistance is also associated with increased synthesis and expression of DHPS. nih.gov

In Escherichia coli, global analyses of gene expression have shown that translational regulation plays a significant role in adjusting protein abundances in response to different environmental conditions. nih.gov It is plausible that the expression of folP and folK is subject to such translational control, although specific mechanisms for these genes are not yet fully elucidated. Viral infections can also manipulate host cell translation, for instance, by modulating the phosphorylation of eukaryotic initiation factor 2 alpha (eIF2α), which could indirectly affect the synthesis of folate pathway enzymes. nih.gov

Regulatory Mechanism	Organism	Gene Affected	Key Findings
Point Mutations	Streptococcus mutans, Streptococcus pneumoniae	folP	Confer resistance to sulfonamides by altering the drug-binding site of DHPS. nih.govnih.gov
Increased Expression	Streptococcus agalactiae	folP	Suggested as a mechanism for sulfonamide resistance. nih.gov
Feedback Inhibition	Lactic Acid Bacteria	Folate biosynthetic enzymes	The presence of folate in the media can inhibit or inactivate enzymes in the pathway. nih.gov

Regulatory Networks and Signal Transduction Pathways Affecting Pteridine Metabolism

The metabolism of pteridines, the core structure of 7,8-dihydrohomopteroic acid, is integrated into broader cellular regulatory networks and is influenced by various signal transduction pathways.

In Drosophila melanogaster, the levels of aromatic amino acids can regulate pteridine biosynthesis. nih.gov High dietary levels of phenylalanine, tyrosine, or tryptophan lead to characteristic changes in the pools of different pterins, suggesting a metabolic feedback loop between amino acid metabolism and pteridine synthesis. nih.gov

In mammals, folate transport and metabolism are subject to regulation by signaling pathways. For example, folate uptake can be regulated by cAMP-dependent protein kinase A (PKA) and protein kinase C (PKC). nih.gov Furthermore, the folate receptor FOLR1 has been implicated in signaling pathways independent of its role in one-carbon metabolism, including the JAK-STAT3 and ERK1/2 pathways. nih.gov There is also evidence that FOLR1 can act as a transcription factor, directly influencing gene expression. nih.govtmc.edu The non-canonical Wnt/planar cell polarity (PCP) pathway has also been shown to be influenced by folate levels, with FOLR1 potentially promoting the transcription of the PCP core gene Vangl2. tmc.edu These findings suggest that folate status can trigger signaling cascades that modulate various cellular processes, which may in turn regulate the biosynthesis of folates themselves.

Genomic and Proteomic Approaches to Pathway Analysis

Modern high-throughput technologies have significantly advanced our understanding of the genetic and molecular intricacies of the folate biosynthesis pathway.

Genomic Approaches: Genome sequencing has been instrumental in identifying the full complement of folate biosynthesis genes in various organisms. nih.gov For example, comparative genomic studies in legumes like Phaseolus vulgaris (common bean) and Glycine max (soybean) have identified multiple copies of folate synthesis genes, likely arising from whole genome duplication events. google.com Analysis of gene expression using RNA-seq has revealed that in duplicated gene pairs, one copy is often more highly expressed than the other. google.com

Genome-wide association studies (GWAS) have been employed to identify genetic loci associated with variations in folate content in crops. In Phaseolus vulgaris, GWAS has identified several quantitative trait loci (QTL) on different chromosomes that are linked to seed folate levels. google.com Candidate genes within these QTLs include those encoding for methyltransferases and other enzymes that could influence folate metabolism. google.com

Proteomic Approaches: Chemical proteomics has emerged as a powerful tool to study the "folateome," the collection of proteins that interact with folates and their analogs. acs.orgnih.govnih.gov This approach often utilizes affinity chromatography, where folate-related compounds are immobilized on a resin to "pull down" interacting proteins from cell lysates. nih.govnih.gov The captured proteins are then identified and quantified using mass spectrometry. nih.govnih.gov Such studies have been applied to parasites like Trypanosoma brucei and Leishmania major to identify which enzymes are targeted by antifolate drugs, providing valuable information for drug development. acs.orgnih.gov

Approach	Application	Key Findings
Genomics
Genome Sequencing	Identification of folate biosynthesis genes in various organisms.	Revealed the complete set of folate genes in plants and bacteria. nih.govnih.gov
Comparative Genomics	Analysis of gene duplication and evolution in Phaseolus vulgaris and Glycine max.	Showed differential expression of duplicated folate genes. google.com
Genome-Wide Association Study (GWAS)	Identification of genetic loci controlling folate levels in Phaseolus vulgaris.	Identified QTLs and candidate genes associated with seed folate content. google.com
Proteomics
Chemical Proteomics	Identification of proteins interacting with folates and antifolates in parasites.	Characterized the "folateome" and drug targets in Trypanosoma and Leishmania. acs.orgnih.govnih.gov

Academic Synthetic Strategies and Chemical Derivatization of 7,8 Dihydrohomopteroic Acid

Laboratory Synthesis Methods for 7,8-Dihydrohomopteroic Acid

The primary and most extensively documented method for obtaining 7,8-dihydrohomopteroic acid is through enzymatic synthesis, which mirrors its natural biosynthetic pathway. This biomimetic approach leverages the high specificity and efficiency of the enzyme dihydropteroate (B1496061) synthase (DHPS).

The enzymatic synthesis involves the condensation of two key precursors: 6-hydroxymethyl-7,8-dihydropterin (B3263101) pyrophosphate (DHPP) and para-aminobenzoic acid (pABA). sigmaaldrich.comacs.org The reaction is catalyzed by DHPS, which is readily available from various microbial sources. schircks.chresearchgate.net This enzymatic approach is favored for its ability to produce the correct stereoisomer of the dihydropterin ring, a crucial factor for its biological activity.

While a complete de novo chemical synthesis of 7,8-dihydrohomopteroic acid is not widely reported in standard chemical literature, the synthesis of its precursors is well-established.

Synthesis of 6-hydroxymethyl-7,8-dihydropterin: This precursor can be synthesized from 6-hydroxymethylpterin (B1496140). A common method involves the reduction of 6-hydroxymethylpterin using a reducing agent like sodium dithionite. schircks.ch The reaction is sensitive to oxygen, necessitating careful handling under an inert atmosphere to prevent oxidation of the dihydropterin ring. schircks.ch

Synthesis of para-aminobenzoic acid (pABA): This is a commercially available compound. However, for derivatization purposes, various substituted pABA analogs can be synthesized through standard aromatic chemistry techniques.

Rational Design and Synthesis of 7,8-Dihydrohomopteroic Acid Analogs

The crucial role of 7,8-dihydrohomopteroic acid in the folate pathway of microorganisms makes it and its synthesizing enzyme, DHPS, a prime target for antimicrobial drug development. The rational design and synthesis of its analogs have been a cornerstone of this research.

Structure-Activity Relationship (SAR) Studies via Chemical Modification

SAR studies have been pivotal in understanding the binding interactions between DHPS and its substrates and inhibitors. These studies typically involve the synthesis of a series of analogs where specific parts of the 7,8-dihydrohomopteroic acid scaffold are systematically modified, and the resulting compounds are tested for their ability to inhibit DHPS.

Key areas of modification include:

The Pteridine (B1203161) Ring: Modifications to the pteridine ring have been explored to enhance binding affinity and selectivity.

The para-Aminobenzoic Acid (pABA) Moiety: This has been the most extensively modified part, leading to the development of the entire class of sulfonamide antibiotics. Sulfonamides act as competitive inhibitors by mimicking the pABA substrate. acs.org

The Methylene (B1212753) Bridge: Alterations to the linker between the pteridine and pABA moieties have also been investigated to understand its role in substrate positioning within the enzyme's active site.

A data table summarizing key findings from SAR studies is presented below:

Modified Moiety	Type of Modification	Observed Effect on DHPS Inhibition
p-Aminobenzoic acid	Replacement with sulfanilamide (B372717) and other sulfa drugs	Competitive inhibition, broad-spectrum antibacterial activity
Pteridine Ring	Introduction of various substituents	Can modulate binding affinity; some modifications lead to potent inhibitors
Methylene Bridge	Alteration of length or rigidity	Affects optimal positioning in the active site, influencing inhibitory potency

Exploration of Novel Pteridine Scaffolds

Given the rise of resistance to traditional sulfonamides that target the pABA binding site of DHPS, significant research has focused on developing inhibitors that bind to the pterin-binding pocket of the enzyme. This has led to the exploration of novel heterocyclic scaffolds that can mimic the dihydropterin moiety of the natural substrate.

Researchers have designed and synthesized various non-pterin scaffolds that can effectively occupy the pterin (B48896) binding site, offering a promising strategy to overcome existing resistance mechanisms. These novel scaffolds are often identified through computational modeling and high-throughput screening, followed by chemical synthesis and biological evaluation.

Chemo-Enzymatic Approaches for Synthesis and Modification

Chemo-enzymatic strategies combine the flexibility of chemical synthesis with the high selectivity of enzymatic catalysis. In the context of 7,8-dihydrohomopteroic acid, this approach is particularly valuable.

The most prominent chemo-enzymatic approach is the one described for its laboratory synthesis, where chemically synthesized or modified precursors are enzymatically coupled using DHPS. This allows for the creation of a wide array of 7,8-dihydrohomopteroic acid analogs that would be challenging to produce through purely chemical means due to stereochemical complexities.

For instance, novel pABA analogs with desired modifications can be chemically synthesized and then used as substrates for DHPS in the presence of the natural 6-hydroxymethyl-7,8-dihydropterin pyrophosphate. This yields modified 7,8-dihydrohomopteroic acid derivatives, which can then be screened for their biological activity. This method allows for the rapid generation of a library of analogs for SAR studies.

Furthermore, the enzymatic reaction itself can be studied and modified. For example, using mutant versions of the DHPS enzyme could potentially allow for the acceptance of a broader range of substrates, further expanding the diversity of accessible analogs.

Advanced Analytical Methodologies for Characterization and Quantification of 7,8-Dihydrohomopteroic acid

The precise characterization and quantification of 7,8-Dihydrohomopteroic acid, a key intermediate in the folate biosynthesis pathway, rely on a suite of advanced analytical techniques. These methodologies are essential for elucidating its molecular structure, confirming its identity in complex biological matrices, and determining its concentration. Mass spectrometry, nuclear magnetic resonance spectroscopy, and various chromatographic techniques form the cornerstone of its analytical investigation.

Biological Roles and Research Applications of 7,8 Dihydrohomopteroic Acid in Non Human Models

Impact on Microbial Folate Metabolism and Growth in Bacterial Systems

The folate pathway is indispensable for the survival of most bacteria, making it a prime target for antimicrobial agents. The synthesis of 7,8-dihydrohomopteroic acid is a pivotal step in this pathway, catalyzed by the enzyme dihydropteroate (B1496061) synthase (DHPS).

Essentiality of Folate Pathway in Bacterial Survival

Bacteria, unlike their mammalian hosts, are typically incapable of uptaking folate from their environment and therefore must synthesize it de novo. nih.govnih.gov This metabolic pathway commences with guanosine (B1672433) triphosphate (GTP) and culminates in the production of tetrahydrofolate, a vital one-carbon donor for the synthesis of nucleotides (purines and thymidylate) and certain amino acids. researchgate.net The enzyme dihydropteroate synthase (DHPS) facilitates the condensation of para-aminobenzoic acid (PABA) with 6-hydroxymethyl-7,8-dihydropterin (B3263101) pyrophosphate to produce 7,8-dihydropteroate. wikipedia.orgyoutube.com Disruption of this pathway starves the bacterial cell of essential building blocks for DNA replication and protein synthesis, leading to a bacteriostatic effect, inhibiting growth and multiplication. frontiersin.org

Investigation of Antimicrobial Effects of DHPS Inhibitors in Bacteria

The essential and bacteria-specific nature of the folate synthesis pathway has made DHPS a long-standing target for antimicrobial drugs. nih.gov The sulfonamides, a class of synthetic antibiotics, are structural analogs of PABA and act as competitive inhibitors of DHPS. researchgate.netfrontiersin.org By binding to the PABA-binding site of the enzyme, sulfonamides block the formation of 7,8-dihydropteroic acid, thereby halting folate synthesis. wikipedia.org

The synergistic combination of a sulfonamide (like sulfamethoxazole) with trimethoprim (B1683648), an inhibitor of a downstream enzyme in the pathway (dihydrofolate reductase or DHFR), has proven to be a potent bactericidal therapy. nih.gov This dual-inhibition strategy effectively blocks two sequential steps in the folate pathway, reducing the likelihood of resistance development.

Table 1: Examples of DHPS Inhibitors and Their Bacterial Spectrum

DHPS Inhibitor	Class	Spectrum of Activity
Sulfanilamide (B372717)	Sulfonamide	Gram-positive and many Gram-negative bacteria. kenyon.edu
Sulfamethoxazole	Sulfonamide	Broad spectrum, often used in combination with trimethoprim against urinary tract and respiratory infections. nih.gov
Dapsone	Sulfone	Primarily used against Mycobacterium leprae, also exhibits activity against other bacteria and protozoa. nih.gov

Significance in Parasitic Organisms (e.g., Plasmodium spp.) and Protozoa

Similar to bacteria, many parasitic protozoa, including the malaria-causing parasite Plasmodium falciparum, rely on the de novo synthesis of folates, making the pathway an attractive target for antiparasitic drugs.

DHPS as a validated Target in Antimalarial Research

The DHPS enzyme in Plasmodium falciparum is a clinically validated target for antimalarial therapy. nih.gov The antifolate drug sulfadoxine (B1681781), a sulfonamide, specifically inhibits the plasmodial DHPS, disrupting the synthesis of 7,8-dihydropteroic acid and subsequently, folate. nih.gov Due to its synergistic effect, sulfadoxine is often administered in combination with pyrimethamine, a DHFR inhibitor. nih.gov This combination therapy, known as sulfadoxine-pyrimethamine (B1208122) (SP), has been a cornerstone of malaria treatment for many years.

Table 2: In Vitro Activity of Antimalarial Drugs Targeting the Folate Pathway

Drug	Target	Organism	IC50 (nM)
Sulfadoxine	DHPS	Plasmodium falciparum (sensitive strains)	Varies depending on strain and assay conditions
Pyrimethamine	DHFR	Plasmodium falciparum (sensitive strains)	Varies depending on strain and assay conditions
Dapsone	DHPS	Plasmodium falciparum	Varies depending on strain and assay conditions

Mechanisms of Resistance to Folate Pathway Inhibitors in Parasites

The widespread use of antifolate drugs has unfortunately led to the emergence and spread of drug-resistant Plasmodium strains. nih.gov Resistance to sulfadoxine is primarily associated with point mutations in the dhps gene, which alter the amino acid sequence of the DHPS enzyme. scispace.com These mutations reduce the binding affinity of sulfadoxine to its target, thereby diminishing the drug's efficacy. scispace.com

Specific mutations in the dhps gene of P. falciparum have been strongly linked to clinical treatment failure with SP. The accumulation of multiple mutations in both the dhps and dhfr genes confers higher levels of resistance. nih.govscispace.com

Table 3: Common dhps Mutations in Plasmodium falciparum Conferring Sulfadoxine Resistance

Mutation	Amino Acid Change	Impact on Resistance
A437G	Alanine to Glycine	Critical mutation for sulfadoxine resistance. scispace.com
K540E	Lysine to Glutamate (B1630785)	Contributes to higher levels of resistance, often found with A437G. scispace.com
A581G	Alanine to Glycine	Associated with decreased sensitivity to sulfadoxine. scispace.com
A613S/T	Alanine to Serine or Threonine	Contributes to decreased parasite sensitivity to sulfa drugs. scispace.com

Studies in Fungi, Algae, and Plant Systems Exhibiting Pteridine (B1203161) Biosynthesis

The ability to synthesize pteridines and, by extension, folates is not limited to bacteria and protozoa but is also present in fungi, algae, and plants. frontiersin.orgnus.edu.sg

Research into the folate pathway in fungi has identified DHPS as a potential target for antifungal therapies. nih.gov While some existing antifolate drugs show inhibitory activity against fungal DHPS in vitro, their clinical efficacy can be limited by factors such as poor penetration into fungal cells. nih.gov In the fungus Pneumocystis jirovecii, the DHPS enzyme is the C-terminal domain of a multifunctional folate synthesis protein. wikipedia.org

Studies on algae, including blue-green algae (cyanobacteria), have identified the presence of various pteridine compounds. nih.govscispace.com The biosynthetic pathway for the pteridine moiety has been investigated in organisms like Synechocystis sp. PCC 6803, confirming the presence of key enzymes in this pathway. nih.gov The green alga Chlamydomonas reinhardtii has also been a subject of research into its metabolic pathways. nih.gov

In higher plants, the synthesis of 7,8-dihydropteroate has been localized to the mitochondria. researchgate.net The enzyme responsible is a bifunctional protein possessing both 6-hydroxymethyl-7,8-dihydropterin pyrophosphokinase and dihydropteroate synthase activities. researchgate.net This highlights the compartmentalization of the folate biosynthesis pathway within plant cells, with different stages occurring in the cytosol, plastids, and mitochondria. nus.edu.sg Like in other organisms, this pathway is crucial for providing the necessary one-carbon units for various metabolic processes essential for plant growth and development. frontiersin.org

Table 4: Pteridine Biosynthesis in Various Non-Human Models

Organism Type	Key Research Findings
Fungi (Pneumocystis jirovecii)	DHPS is part of a multifunctional folate synthesis enzyme. wikipedia.org
Algae (Synechocystis sp. PCC 6803)	Genes for key enzymes in the pteridine biosynthesis pathway have been identified and characterized. nih.gov
Plants (Pea)	Synthesis of 7,8-dihydropteroate is localized in the mitochondria and catalyzed by a bifunctional enzyme. researchgate.net

Modulation of Microbiome Metabolism and Inter-species Interactions

7,8-Dihydrohomopteroic acid, a key intermediate in the folate biosynthesis pathway, plays a significant, albeit indirect, role in shaping the metabolic landscape and fostering interactions between different species within a microbial community. Its influence stems from its position as a crucial precursor to tetrahydrofolate, a coenzyme essential for the synthesis of nucleotides and certain amino acids. The ability of some microorganisms to synthesize this compound, while others cannot, creates a basis for metabolic dependencies and cooperative interactions.

The synthesis of 7,8-dihydropteroate, a closely related compound, is catalyzed by the enzyme dihydropteroate synthase (DHPS). nih.gov This enzyme facilitates the condensation of para-aminobenzoic acid (pABA) with 6-hydroxymethyl-7,8-dihydropterin pyrophosphate. nih.gov This pathway is fundamental for bacteria that synthesize their own folates. nih.gov

Within a complex microbial environment, such as the gut microbiome, not all members possess the complete enzymatic machinery for de novo folate synthesis. Some species, known as auxotrophs, lack the ability to produce essential metabolites like folate and are therefore dependent on their environment or other community members to provide them. nih.gov This sets the stage for intricate metabolic cross-feeding networks.

Research has demonstrated the importance of folate cross-feeding in various microbial ecosystems. For instance, in the termite hindgut, certain bacteria secrete folate, which is then utilized by other species that cannot synthesize it themselves, highlighting the critical nature of such inter-species cooperation for the survival and function of the community. asm.orgnih.gov While these studies often focus on the final folate product, the exchange of pathway intermediates is a plausible and efficient mechanism for such interactions.

The secretion and uptake of metabolic intermediates like 7,8-Dihydrohomopteroic acid can have profound effects on the composition and stability of a microbial community. Prototrophic bacteria, capable of producing this compound, can support the growth of auxotrophic species that possess the subsequent enzymes in the folate pathway. This metabolic codependency can lead to the formation of stable consortia where different species work together to perform metabolic functions that they would be unable to carry out in isolation.

The table below outlines the key components and their roles in the potential modulation of microbiome metabolism by 7,8-Dihydrohomopteroic acid.

Component	Role in Microbiome Metabolism and Interactions
7,8-Dihydrohomopteroic acid	An essential intermediate in the biosynthesis of folate. Can potentially be exchanged between different microbial species, serving as a public good.
Dihydropteroate Synthase (DHPS)	The enzyme responsible for synthesizing the related compound 7,8-dihydropteroate. The presence or absence of this enzyme in different microbes dictates their ability to produce folate precursors. nih.gov
Prototrophic Bacteria	Microorganisms capable of synthesizing their own folate, including 7,8-Dihydrohomopteroic acid. These can act as producers in a microbial community.
Auxotrophic Bacteria	Microorganisms unable to synthesize their own folate and are dependent on external sources. These can act as consumers of 7,8-Dihydrohomopteroic acid or downstream folate products. nih.gov
Metabolic Cross-feeding	The exchange of metabolites, such as folate precursors, between different microbial species. This process can support the growth of auxotrophs and enhance the overall metabolic capacity of the microbiome. asm.orgnih.gov

Detailed research findings on the direct exchange of 7,8-Dihydrohomopteroic acid within complex microbiomes are still emerging. However, the well-established principles of metabolic cooperation and the essentiality of the folate pathway strongly suggest that this compound is a key player in mediating inter-species interactions. The study of such microbial "public goods" is crucial for understanding the intricate web of dependencies that govern the structure and function of microbial communities in various non-human models.

Q & A

Q. What methodologies are recommended for comparative studies between 7,8-Dihydrohomopteroic acid and its structural analogs?

• Methodological Answer : Comparative analyses require parallel synthesis of analogs, followed by:
• Biological potency assays (e.g., IC₅₀ comparisons).
• Physicochemical profiling (logP, solubility, plasma protein binding).
• In silico ADMET predictions to prioritize candidates for in vivo testing .